14-Ethyl-11-thia-7,14-diazadispiro[5.1.58.26]pentadecan-15-one

• IUPAC Name: 14-ethyl-11-thia-7,14-diazadispiro[5.1.58.26]pentadecan-15-one
• InChI: InChI=1S/C14H24N2OS/c1-2-16-12(17)13(6-4-3-5-7-13)15-14(16)8-10-18-11-9-14/h15H,2-11H2,1H3
• InChI Key: SJBVXVWUQVHKKC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2(CCCCC2)NC13CCSCC3
• Molecular Formula: C14H24N2OS
• Molecular Weight: 268.42 g/mol

Description

14-Ethyl-11-thia-7,14-diazadispiro[515826]pentadecan-15-one is a complex organic compound characterized by its unique spiro structure, which includes sulfur and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 14-Ethyl-11-thia-7,14-diazadispiro[5.1.58.26]pentadecan-15-one typically involves multi-step organic reactions. The process often starts with the preparation of intermediate compounds that contain the necessary functional groups. These intermediates undergo cyclization reactions to form the spiro structure. Common reagents used in these reactions include sulfur-containing compounds, nitrogen sources, and various catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes for large-scale synthesis. This includes the use of continuous flow reactors, high-pressure conditions, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

14-Ethyl-11-thia-7,14-diazadispiro[5.1.58.26]pentadecan-15-one can undergo various types of chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The nitrogen atoms can be reduced to form amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like halides, amines, or alcohols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfur atom can yield sulfoxides or sulfones, while reduction of the nitrogen atoms can produce primary or secondary amines.

Scientific Research Applications

14-Ethyl-11-thia-7,14-diazadispiro[5.1.58.26]pentadecan-15-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and protein binding.

Industry: It can be used in the development of new materials with unique properties, such as polymers or catalysts.

Mechanism of Action

The mechanism by which 14-Ethyl-11-thia-7,14-diazadispiro[5.1.58.26]pentadecan-15-one exerts its effects involves interactions with molecular targets such as enzymes or receptors. The spiro structure allows for specific binding interactions, which can modulate the activity of these targets. Pathways involved may include inhibition or activation of enzymatic reactions, leading to downstream effects in biological systems.

Comparison with Similar Compounds

Similar Compounds

• 7,14-Diazadispiro[5.1.5.2]pentadecan-15-one
• 7-Oxa-14-azadispiro[5.1.5.2]pentadecan-15-one

Uniqueness

14-Ethyl-11-thia-7,14-diazadispiro[5.1.58.26]pentadecan-15-one is unique due to the presence of both sulfur and nitrogen atoms in its spiro structure. This combination imparts distinct chemical properties, such as enhanced reactivity and specific binding interactions, which are not observed in similar compounds lacking these elements.